Cas no 51392-53-1 (Benzene,1-[(methylthio)methyl]-4-nitro-)

Benzene,1-[(methylthio)methyl]-4-nitro- structure
51392-53-1 structure
Product Name:Benzene,1-[(methylthio)methyl]-4-nitro-
CAS No:51392-53-1
MF:C8H9NO2S
MW:183.227560758591
CID:384779
PubChem ID:287369
Update Time:2025-04-19

Benzene,1-[(methylthio)methyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-[(methylthio)methyl]-4-nitro-
    • 1-(methylsulfanylmethyl)-4-nitrobenzene
    • 1-[(methylsulfanyl)methyl]-4-nitrobenzene
    • DTXSID90866218
    • NSC-147343
    • 51392-53-1
    • NSC147343
    • SCHEMBL513721
    • Inchi: 1S/C8H9NO2S/c1-12-6-7-2-4-8(5-3-7)9(10)11/h2-5H,6H2,1H3
    • InChI Key: QUALZROVHIUEPU-UHFFFAOYSA-N
    • SMILES: S(C)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 183.03547
  • Monoisotopic Mass: 183.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • Density: 1.237
  • Boiling Point: 304.9°Cat760mmHg
  • Flash Point: 138.2°C
  • Refractive Index: 1.595
  • PSA: 43.14
  • LogP: 2.98100
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